molecular formula C15H15IN2O3S B3690461 2-iodo-N-[2-(4-sulfamoylphenyl)ethyl]benzamide

2-iodo-N-[2-(4-sulfamoylphenyl)ethyl]benzamide

Cat. No.: B3690461
M. Wt: 430.3 g/mol
InChI Key: LSQUTHAHCNCAJP-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

2-Iodo-N-[2-(4-sulfamoylphenyl)ethyl]benzamide is a benzamide derivative characterized by an iodine substituent at the 2-position of the benzamide core and a sulfamoylphenyl ethyl group attached to the nitrogen. This structure combines halogenation and sulfonamide motifs, which are frequently exploited in medicinal chemistry for their pharmacokinetic and target-binding properties.

Properties

IUPAC Name

2-iodo-N-[2-(4-sulfamoylphenyl)ethyl]benzamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C15H15IN2O3S/c16-14-4-2-1-3-13(14)15(19)18-10-9-11-5-7-12(8-6-11)22(17,20)21/h1-8H,9-10H2,(H,18,19)(H2,17,20,21)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

LSQUTHAHCNCAJP-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=CC=C(C(=C1)C(=O)NCCC2=CC=C(C=C2)S(=O)(=O)N)I
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C15H15IN2O3S
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

430.3 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-iodo-N-[2-(4-sulfamoylphenyl)ethyl]benzamide typically involves the iodination of a precursor benzamide compound. One common method includes the reaction of 2-iodobenzoyl chloride with 2-(4-sulfamoylphenyl)ethylamine under basic conditions to form the desired product . The reaction is usually carried out in an organic solvent such as dichloromethane or chloroform, with a base like triethylamine to neutralize the hydrochloric acid byproduct.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the production process. Additionally, purification steps such as recrystallization or chromatography are employed to obtain the compound in high purity .

Chemical Reactions Analysis

Types of Reactions

2-iodo-N-[2-(4-sulfamoylphenyl)ethyl]benzamide can undergo various chemical reactions, including:

    Substitution Reactions: The iodine atom can be substituted by other nucleophiles, such as amines or thiols, under appropriate conditions.

    Oxidation and Reduction: The compound can be oxidized or reduced to form different derivatives, depending on the reagents and conditions used.

Common Reagents and Conditions

    Substitution: Reagents like sodium azide or thiourea can be used for substitution reactions, typically in the presence of a catalyst such as copper(I) iodide.

    Oxidation: Oxidizing agents like potassium permanganate or hydrogen peroxide can be employed.

    Reduction: Reducing agents such as sodium borohydride or lithium aluminum hydride are commonly used.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, substitution of the iodine atom with an amine can yield an amide derivative, while oxidation can produce sulfonic acid derivatives .

Scientific Research Applications

2-iodo-N-[2-(4-sulfamoylphenyl)ethyl]benzamide has several applications in scientific research:

Mechanism of Action

The mechanism of action of 2-iodo-N-[2-(4-sulfamoylphenyl)ethyl]benzamide involves its interaction with specific molecular targets. The sulfonamide group can inhibit the activity of certain enzymes by mimicking the structure of natural substrates. This inhibition can disrupt essential biological processes, leading to the compound’s therapeutic effects . Additionally, the benzamide group can interact with various receptors, modulating their activity and influencing cellular pathways.

Comparison with Similar Compounds

Comparative Analysis with Structural Analogs

Key Structural and Pharmacological Trends

Halogenation Effects
  • Iodine vs. Chlorine : The 2-iodo substituent in the target compound may enhance binding affinity through halogen bonding, as seen in [125I]PIMBA, where iodine contributes to high sigma receptor affinity . In contrast, 16673-34-0 uses chlorine and methoxy groups for NLRP3 inhibition, suggesting that bulkier halogens (e.g., iodine) may be more suited for receptor targeting, while smaller halogens (Cl) are effective in enzyme inhibition .
  • Positional Effects: In [125I]PIMBA, iodine at the 3-position (meta) achieves nanomolar binding, whereas the target compound’s 2-position (ortho) iodine may influence steric interactions or solubility .
Sulfamoyl Group Role

The sulfamoylphenyl ethyl moiety is a common feature across analogs, likely enhancing solubility and enabling hydrogen bonding with targets. For example, in sigma receptor ligands, this group facilitates interactions with hydrophobic pockets while maintaining water solubility for systemic distribution .

Heterocyclic Additions
  • Piperidine/Benzylsulfonyl Modifications : Compound 21’s benzylsulfonyl group increases AChE inhibition potency by introducing bulkiness and π-π stacking interactions, demonstrating how auxiliary groups amplify activity .

Pharmacokinetic and Physicochemical Properties

  • Polymorphism and Crystal Packing : Analog 2-iodo-N-(4-bromophenyl)benzamide (Form IIA/IIB) exhibits polymorphism influenced by halogen placement, affecting solubility and bioavailability. The target compound’s iodine may similarly impact crystallization behavior .
  • Metabolic Stability : Tetrazolyl and sulfamoyl groups in analogs reduce oxidative metabolism, suggesting the target compound may exhibit favorable pharmacokinetics .

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
Reactant of Route 1
2-iodo-N-[2-(4-sulfamoylphenyl)ethyl]benzamide
Reactant of Route 2
Reactant of Route 2
2-iodo-N-[2-(4-sulfamoylphenyl)ethyl]benzamide

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.